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Compound of Interest

Compound Name: Paraxanthine-dé

Cat. No.: B7881582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the specifications typically found on a
Certificate of Analysis (CoA) for Paraxanthine-d6. It is intended to assist researchers,
scientists, and drug development professionals in understanding the quality attributes of this
stable isotope-labeled internal standard, which is crucial for the accurate quantification of
paraxanthine in biological matrices.

Compound Identification and General Properties

Paraxanthine-d6 is the deuterated form of paraxanthine, the major metabolite of caffeine in
humans.[1][2][3] Its primary application is as an internal standard in analytical methodologies
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS) for the quantification of paraxanthine.[1][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7881582?utm_src=pdf-interest
https://www.benchchem.com/product/b7881582?utm_src=pdf-body
https://www.benchchem.com/product/b7881582?utm_src=pdf-body
https://www.medkoo.com/products/40918
https://www.ncbi.nlm.nih.gov/books/NBK223808/
https://pubmed.ncbi.nlm.nih.gov/2913277/
https://www.medkoo.com/products/40918
https://www.medchemexpress.com/paraxanthine-d6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

) 1,7-bis(methyl-d3)-3,7-dihydro-1H-purine-2,6-
Chemical Name

dione[1]
Synonyms Paraxanthine-d6, 1,7-Dimethylxanthine-d6[1]
CAS Number 117490-41-2[1][5]
Molecular Formula C7H2DeN4O2[1][5]
Molecular Weight 186.20 g/mol [1][5]
Exact Mass 186.1024[1]

Analytical Specifications

The following table summarizes the typical analytical specifications for Paraxanthine-d6 found
on a Certificate of Analysis. These parameters ensure the identity, purity, and quality of the
compound.

Parameter Specification Typical Method

White to off-white or pale i )
Appearance ] Visual Inspection
yellow solid/crystal[1][6][7]

High-Performance Liquid

Purity >98%[1][5]
Chromatography (HPLC)

Isotopic Purity >98 atom % DI[6] Mass Spectrometry (MS)
Deuterated Forms =>99% (d1-d6), <1% d0[8] Mass Spectrometry (MS)
Identity Conforms to structure 1H-NMR, Mass Spectrometry

Soluble in DMSO and DMF

(e.g., 10 mg/mL)[1][8];
Solubility Sparingly soluble in Ethanol Visual Inspection

and PBS (pH 7.2) (e.g., 1

mg/mL)[8]
Melting Point 294-296 °C[6] Melting Point Apparatus
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Storage and Stability

Proper storage is critical to maintain the integrity of Paraxanthine-d6.

Condition Duration

Short-term 0 - 4 °C (days to weeks)[1]
Long-term -20 °C (months to years)[1][5]
Shelf Life >3 years if stored properly[1]

It is recommended to store the compound in a dry, dark environment.[1] For solutions, storage
at -80°C for up to a year in a suitable solvent is suggested.[9]

Experimental Protocols

While specific, detailed experimental protocols are proprietary to the manufacturer, this section
outlines the general methodologies used to verify the specifications of Paraxanthine-d6.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is used to assess the chemical purity of Paraxanthine-d6 by separating it from
any non-deuterated paraxanthine and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: Areverse-phase C18 column (e.g., LiChrosorb RP-18) is commonly used for the
separation of methylxanthines.[10]

» Mobile Phase: A gradient elution is often employed, typically consisting of a mixture of an
agueous buffer (e.g., 0.05% trifluoroacetic acid in water) and an organic solvent like
acetonitrile.[10]

o Detection: UV detection at an appropriate wavelength for paraxanthine.
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e Procedure: A solution of Paraxanthine-d6 is prepared in a suitable solvent and injected into
the HPLC system. The retention time of the main peak corresponding to Paraxanthine-d6 is
recorded. The purity is calculated based on the area of the main peak relative to the total
area of all observed peaks.

Identity and Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Paraxanthine-d6 and to
determine its isotopic purity.

¢ Instrumentation: A mass spectrometer, often coupled with a liquid chromatograph (LC-MS) or
gas chromatograph (GC-MS).

« lonization: Electrospray ionization (ESI) in positive mode is a common technique for
methylxanthines.[11]

e Analysis: The mass spectrum will show a peak corresponding to the molecular ion of
Paraxanthine-d6. The isotopic distribution is analyzed to confirm the incorporation of
deuterium atoms and to quantify the percentage of the deuterated forms (d1-d6) versus the
non-deuterated form (d0).

Metabolic Pathway of Caffeine

Paraxanthine is the primary metabolite of caffeine in humans, with its formation being a key
indicator of CYP1A2 enzyme activity.[2][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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